Cas no 62345-18-0 (1,4-Naphthalenedione, 2,3,5-trimethoxy-)

• Product name: 1,4-Naphthalenedione, 2,3,5-trimethoxy-
• CAS No: 62345-18-0
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 448666
• PubChem ID: 13660390

1,4-Naphthalenedione, 2,3,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3,5-trimethoxy-
• 2,3,5-trimethoxynaphthalene-1,4-dione
• 2,3,5-trimethoxynaphthoquinone
• 2,3,5-trimethoxy-naphthalene-1,4-dione
• DTXSID70546046
• 62345-18-0
• SCHEMBL5816933

• Inchi： InChI=1S/C13H12O5/c1-16-8-6-4-5-7-9(8)11(15)13(18-3)12(17-2)10(7)14/h4-6H,1-3H3
• InChI Key： MKIVVDNLNBRURI-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1C(=O)C(=C(C2=O)OC)OC

Computed Properties

• Exact Mass: 248.06846
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones